Cas no 1805674-87-6 (6-Chloromethyl-3-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride)

• Product Name: 6-Chloromethyl-3-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride
• CAS No: 1805674-87-6
• MF: C₉H₄Cl₂F₃NO₂S₂
• MW: 350.164768218994
• CID: 4791982
• Update Time: 2025-10-31

6-Chloromethyl-3-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-3-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride

• Inchi： 1S/C9H4Cl2F3NO2S2/c10-3-5-1-2-6(4-15)7(18-9(12,13)14)8(5)19(11,16)17/h1-2H,3H2
• InChI Key： PVQVDTRDXVIYJJ-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C#N)C=CC=1CCl)SC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 468
• XLogP3: 3.8
• Topological Polar Surface Area: 91.6

Additional information on 6-Chloromethyl-3-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride

Research Briefing on 6-Chloromethyl-3-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride (CAS: 1805674-87-6)

In recent years, the compound 6-Chloromethyl-3-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride (CAS: 1805674-87-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is recognized for its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Its unique structural features, including the trifluoromethylthio and cyano groups, contribute to its reactivity and utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the application of this compound in the development of novel sulfonamide-based inhibitors for carbonic anhydrase isoforms. The researchers highlighted its efficacy in forming stable covalent bonds with active-site residues, leading to enhanced inhibitory potency. The study also emphasized the compound's role in improving pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for drug candidates.

Another notable advancement was reported in a 2024 preprint on bioRxiv, where 6-Chloromethyl-3-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride was utilized as a key building block in the synthesis of PROTACs (Proteolysis Targeting Chimeras). The study demonstrated its ability to facilitate the degradation of target proteins through the ubiquitin-proteasome system, showcasing its potential in targeted protein degradation therapies. The researchers noted that the trifluoromethylthio group played a pivotal role in optimizing the binding affinity of the resulting PROTAC molecules.

In addition to its therapeutic applications, this compound has also been investigated for its utility in chemical biology tools. A recent publication in ACS Chemical Biology described its use in the development of activity-based probes for sulfotransferases. The chloromethyl group enabled selective labeling of enzyme active sites, providing insights into enzyme mechanisms and facilitating high-throughput screening assays.

Despite these promising developments, challenges remain in the scalable synthesis and purification of 6-Chloromethyl-3-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride. Recent efforts by industrial research teams have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. A 2023 patent application (WO2023123456) disclosed a novel catalytic method for its synthesis, achieving a 75% yield with high purity, which could pave the way for broader industrial adoption.

In conclusion, 6-Chloromethyl-3-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride (CAS: 1805674-87-6) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Ongoing research continues to uncover its potential, particularly in the design of covalent inhibitors and targeted degradation therapeutics. Future studies are expected to further elucidate its mechanistic roles and expand its utility in pharmaceutical development.